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Compound of Interest

Compound Name: 3-Methylbenzophenone

Cat. No.: B1359932 Get Quote

An In-depth Technical Guide to 3-
Methylbenzophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylbenzophenone, a

substituted aromatic ketone. The document details its chemical identity, physicochemical

properties, synthesis methodologies, and key applications, with a focus on its role as a

photoinitiator. Experimental protocols and mechanistic pathways are presented to support

research and development activities.

Chemical Identifiers and Physicochemical
Properties
3-Methylbenzophenone, also known as (3-methylphenyl)-phenylmethanone, is a well-

characterized organic compound. Its unique identity is established through various

internationally recognized chemical identifiers.[1][2]

Table 1: Chemical Identifiers for 3-Methylbenzophenone[1][2][3]
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Identifier Value

CAS Number 643-65-2

IUPAC Name (3-methylphenyl)-phenylmethanone

Molecular Formula C₁₄H₁₂O

Molecular Weight 196.25 g/mol

InChI
InChI=1S/C14H12O/c1-11-6-5-9-13(10-

11)14(15)12-7-3-2-4-8-12/h2-10H,1H3

InChIKey URBLVRAVOIVZFJ-UHFFFAOYSA-N

SMILES CC1=CC(=CC=C1)C(=O)C2=CC=CC=C2

PubChem CID 69511

EINECS No. 211-401-7

The physicochemical properties of 3-Methylbenzophenone are crucial for its handling,

application, and analysis. It is a liquid at room temperature and is largely insoluble in water but

soluble in organic solvents.[4]

Table 2: Physicochemical Properties of 3-Methylbenzophenone

Property Value Reference

Physical Form Liquid [4]

Boiling Point 316 °C [3]

Density 1.093 g/cm³ [3]

Flash Point >110 °C (>230 °F) [3]

Refractive Index 1.598 [3]

Water Solubility Insoluble

Storage Temperature
Room temperature, sealed in

dry conditions
[4]
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Synthesis of 3-Methylbenzophenone
The primary method for synthesizing 3-Methylbenzophenone is through the Friedel-Crafts

acylation reaction. This electrophilic aromatic substitution involves the reaction of an acyl

chloride with an aromatic compound in the presence of a Lewis acid catalyst, typically

aluminum chloride (AlCl₃). For the synthesis of 3-Methylbenzophenone, benzene can be

acylated with 3-methylbenzoyl chloride.

General Experimental Protocol for Friedel-Crafts
Acylation
The following is a general experimental protocol adapted from established procedures for the

synthesis of benzophenone derivatives.[1]

Materials:

Benzene

3-Methylbenzoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

Hydrochloric acid (HCl)

Anhydrous sodium sulfate (Na₂SO₄)

Ice

Equipment:

Round-bottom flask with a magnetic stirrer

Dropping funnel

Condenser
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Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

suspend anhydrous aluminum chloride (1.1 equivalents) in dichloromethane.

In a separate beaker, prepare a solution of 3-methylbenzoyl chloride (1.0 equivalent) and

benzene (1.0 equivalent) in dichloromethane.

Add the solution from the beaker dropwise to the aluminum chloride suspension at room

temperature.

Stir the resulting mixture at room temperature for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of

crushed ice and concentrated hydrochloric acid.

Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

Wash the organic layer with water and then with a saturated sodium bicarbonate solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter the mixture to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude

product.

Purify the crude 3-Methylbenzophenone by vacuum distillation or column chromatography.

Mechanism of Friedel-Crafts Acylation
The synthesis of 3-Methylbenzophenone via Friedel-Crafts acylation proceeds through a well-

established electrophilic aromatic substitution mechanism.
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Step 1: Formation of Acylium Ion

Step 2: Electrophilic Attack
Step 3: Deprotonation

3-Methylbenzoyl Chloride

Acylium Ion
(Electrophile)

+ AlCl₃

Benzene

AlCl₃

[AlCl₄]⁻

Arenium Ion
(Sigma Complex)

+ Acylium Ion

3-Methylbenzophenone
+ [AlCl₄]⁻

HCl AlCl₃ (regenerated)

Click to download full resolution via product page

Caption: Mechanism of Friedel-Crafts acylation for the synthesis of 3-Methylbenzophenone.

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-
Methylbenzophenone.

Table 3: Spectroscopic Data for 3-Methylbenzophenone
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Technique Data Reference

¹H NMR

(CDCl₃, 400 MHz): δ 7.78 (d, J

= 7.2 Hz, 2H), 7.62-7.54 (m,

3H), 7.45 (t, J = 7.6 Hz, 2H),

7.36 (d, J = 7.6 Hz, 1H), 7.33

(s, 1H), 2.38 (s, 3H).

[3]

¹³C NMR

(CDCl₃, 100 MHz): δ 196.8,

138.2, 137.6, 137.3, 133.0,

132.4, 130.1, 129.7, 128.3,

128.2, 127.2, 21.4.

[5]

Mass Spectrum
Major peaks (m/z): 196 (M+),

119, 91, 77.
[2]

IR Spectrum

Key absorptions (cm⁻¹): ~1660

(C=O stretch), ~3060 (aromatic

C-H stretch).

[2]

Applications in Photochemistry
Benzophenones are widely recognized for their application as Type II photoinitiators in free-

radical polymerization.[6] Upon absorption of UV radiation, 3-Methylbenzophenone is

promoted to an excited singlet state, which then undergoes intersystem crossing to a more

stable triplet state. This excited triplet state can then abstract a hydrogen atom from a synergist

molecule (e.g., a tertiary amine) to generate free radicals that initiate the polymerization

process.

Mechanism of Photoinitiation
The following diagram illustrates the general mechanism of a Type II photoinitiator like 3-
Methylbenzophenone.
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Caption: General mechanism of Type II photoinitiation involving 3-Methylbenzophenone.

Safety and Handling
3-Methylbenzophenone should be handled in accordance with good industrial hygiene and

safety practices. It is advisable to avoid contact with skin and eyes and to use in a well-

ventilated area.
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Table 4: GHS Hazard Information[4]

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statements:[4]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Toxicological Information
Specific toxicological studies on 3-Methylbenzophenone are limited. However, studies on the

parent compound, benzophenone, and other derivatives provide some insights. Benzophenone

itself has been the subject of toxicology and carcinogenesis studies.[7] It is important to handle

all chemical compounds with appropriate care until comprehensive toxicological data is

available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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